Cas no 681-84-5 (Tetramethoxysilane)

• Product Name: Tetramethoxysilane
• CAS No: 681-84-5
• Molecular Formula: C₄H₁₂O₄Si
• Molecular Weight: 152.22
• MDL: MFCD00008341
• CID: 39522
• PubChem ID: 24885480

Tetramethoxysilane Properties

Names and Identifiers

• Tetramethyl orthosilicate
• Tetramethoxysilanecolorlessliq
• Methyl silicate
• DYNASIL M
• Tetramethoxysilane
• Silicon tetramethoxide
• Methyl silicate 51
• Tetramethyl silicate
• methyl orthosilicate
• O-METHYLSILICATE
• orthosilicic acid tetramethyl ester
• SILICATE,METHYL
• Tetraethoxysilane
• Tetramethosysilan
• tetramethoxy-silan
• tetramethoxy-silane
• tl190
• TMOS
• Tetramethyl orthosilicate,98%
• TETRAMETHOXYSILANE, 99+%
• TETRAMETHOXYSILANE, 97%
• Si(OMe)4
• Si(OCH3)4
• Silicic acid, tetramethyl ester
• tetramethoxy silane
• HSDB 5511
• AKOS015902512
• UN 2606
• A836042
• T0588
• 19D35VPL66
• J-524888
• Tox21_200780
• NS00041977
• Tetra-methyl orthosilicate
• TETRAMETHYL SILICATE [HSDB]
• Silicic acid, methyl ester of ortho-
• MSP 150
• SIT 7510.0
• NSC67383
• MFCD00008341
• M-Silicate 51
• UN2606
• Tetramethyl orthosilicate, >=99%
• tetramethylortho-silicate
• DTXCID207291
• Methyl Silicate 39
• Silane, tetramethoxy-
• tetramethylortho silicate
• Tetramethyl orthosilicate, purum, >=98.0% (GC)
• Tetramethyl orthosilicate, deposition grade, >=98%, >=99.9% trace metals basis
• TSL 8114
• EC 211-656-4
• Silicic acid (H4SiO4), tetramethyl ester
• TETRAMETHYL ESTER SILICATE
• WLN: 1O-SI-O1&O1&O1
• AI3-11596
• EINECS 211-656-4
• Methyl silicate ((CH3)4SiO4)
• DTXSID3027291
• TL 190
• CHEMBL3183859
• NCGC00258334-01
• Tetramethyl orthosilicate, puriss., >=99.0% (GC)
• Tetramethyl orthosilicate, 98%
• Q377159
• s15925
• NSC 67383
• UNII-19D35VPL66
• Methyl silicate, ((MeO)4Si)
• LS-13029
• F0001-1787
• 681-84-5
• CAS-681-84-5
• Methyl orthosilicate [UN2606] [Poison]
• Methyl silicate 56
• Methyl silicate 28
• Tetramethylsilikat
• Methyl silicate ((MeO)4Si)
• SCHEMBL17814
• Tetramethylsilikat [Czech]
• NCGC00248830-01
• tetramethylorthosilicate
• NSC-67383
• EN300-395310

• MDL： MFCD00008341
• InChIKey： LFQCEHFDDXELDD-UHFFFAOYSA-N
• Inchi： 1S/C4H12O4Si/c1-5-9(6-2,7-3)8-4/h1-4H3
• SMILES： CO[Si](OC)(OC)OC
• BRN： 1699658

Computed Properties

• Exact Mass: 152.05000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 152.05048539g/mol
• Heavy Atom Count: 9
• Complexity: 55.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• LogP: 0.00760
• PSA: 36.92000
• Refractive Index: 1.367-1.37
• Water Partition Coefficient: hydrolysis
• Boiling Point: 122°C
• Melting Point: -2 ºC
• Vapor Pressure: 3.35 psi ( 20 °C)
• Flash Point: 26 ºC
• FEMA: 3185 | METHYLATED SILICA
• Solubility: Miscible with ethanol and organic solvents. Immiscible with water.
• Color/Form: Colorless liquid with special smell and easy to deliquescence. [1]
• Solubility: Insoluble in water, miscible in most organic solvents. [9]
• Sensitiveness: Moisture Sensitive
• Density: 1.023

Tetramethoxysilane Security Information

• Symbol:
• RTECS：VV9800000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S16-S26-S36/37/39-S45-S28A
• Packing Group：I
• Packing Group：I
• Risk Phrases：R10; R26; R37/38; R41
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2606 6.1/PG 1
• Hazard Statement： H226,H315,H318,H330,H335
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Argon filled storage
• PackingGroup：I
• Risk Phrases： R10;R26;R37/38;R41
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：0.88-23.8%(V)
• HazardClass：6.1
• FLUKA BRAND F CODES：10-21

Tetramethoxysilane Customs Data

• HS CODE：29209085
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents